Cas no 898761-39-2 ( )
structure
Product Name:
CAS No:898761-39-2
MF:C12H12ClF3O2
MW:280.670693397522
MDL:MFCD07700064
CID:994048
PubChem ID:24726770
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- 5-Chloro-1-(2-trifluoromethoxyphenyl)-1-oxopentane
- 5-chloro-1-[2-(trifluoromethoxy)phenyl]pentan-1-one
- AKOS016022506
- MFCD07700064
- 5-chloro-1-(2-(trifluoromethoxy)phenyl)pentan-1-one
- 898761-39-2
- DTXSID10645163
- MS-20959
- 1-Pentanone, 5-chloro-1-[2-(trifluoromethoxy)phenyl]-
-
-
- MDL： MFCD07700064
- Inchi： 1S/C12H12ClF3O2/c13-8-4-3-6-10(17)9-5-1-2-7-11(9)18-12(14,15)16/h1-2,5,7H,3-4,6,8H2
- InChI Key： NLOUBJYOYSEGBK-UHFFFAOYSA-N
- SMILES： ClCCCCC(C1C=CC=CC=1OC(F)(F)F)=O
Computed Properties
- Exact Mass: 280.04800
- Monoisotopic Mass: 280.0477918g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.30000
- LogP: 4.17700
Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 206916-2g |
5-chloro-1-(2-trifluoromethoxyphenyl)-1-oxopentane |
898761-39-2 | 97% | 2g |
￡424.00 | 2022-03-01 | |
| abcr | AB366940-1 g |
5-Chloro-1-(2-trifluoromethoxyphenyl)-1-oxopentane; 97% |
898761-39-2 | 1g |
€417.60 | 2022-08-31 | ||
| abcr | AB366940-2 g |
5-Chloro-1-(2-trifluoromethoxyphenyl)-1-oxopentane; 97% |
898761-39-2 | 2g |
€675.10 | 2022-08-31 | ||
| Fluorochem | 206916-1g |
5-chloro-1-(2-trifluoromethoxyphenyl)-1-oxopentane |
898761-39-2 | 97% | 1g |
￡249.00 | 2022-03-01 | |
| Fluorochem | 206916-5g |
5-chloro-1-(2-trifluoromethoxyphenyl)-1-oxopentane |
898761-39-2 | 97% | 5g |
￡730.00 | 2022-03-01 | |
| Key Organics Ltd | MS-20959-1G |
5-Chloro-1-(2-trifluoromethoxyphenyl)-1-oxopentane |
898761-39-2 | >95% | 1g |
£275.00 | 2025-02-08 | |
| Key Organics Ltd | MS-20959-5G |
5-Chloro-1-(2-trifluoromethoxyphenyl)-1-oxopentane |
898761-39-2 | >95% | 5g |
£714.00 | 2025-02-08 | |
| abcr | AB366940-1g |
5-Chloro-1-(2-trifluoromethoxyphenyl)-1-oxopentane, 97%; . |
898761-39-2 | 97% | 1g |
€469.20 | 2025-04-15 | |
| abcr | AB366940-2g |
5-Chloro-1-(2-trifluoromethoxyphenyl)-1-oxopentane, 97%; . |
898761-39-2 | 97% | 2g |
€747.30 | 2025-04-15 | |
| abcr | AB366940-5g |
5-Chloro-1-(2-trifluoromethoxyphenyl)-1-oxopentane, 97%; . |
898761-39-2 | 97% | 5g |
€1231.40 | 2025-04-15 |
Related Literature
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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